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Compound of Interest

Compound Name:
2-Bromo-2-cyano-N,N-

dimethylacetamide

Cat. No.: B098253 Get Quote

Essential Safety and Handling Guide for 2-
Bromo-2-cyano-N,N-dimethylacetamide
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for the handling and

disposal of 2-Bromo-2-cyano-N,N-dimethylacetamide (CAS RN: 15430-62-3). Adherence to

these procedures is essential for ensuring personal safety and regulatory compliance in the

laboratory.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Bromo-2-cyano-N,N-dimethylacetamide is a hazardous substance requiring stringent

safety measures. The primary routes of exposure are inhalation, skin contact, and ingestion.

Below is a summary of its hazard classifications and the recommended personal protective

equipment.

Hazard Classification:
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Hazard Class GHS Hazard Code Signal Word Hazard Statement

Acute Toxicity, Oral H302 Warning
Harmful if swallowed.

[1][2]

Acute Toxicity, Dermal H312 Warning
Harmful in contact

with skin.[1][2]

Skin Irritation H315 Warning
Causes skin irritation.

[1][2]

Eye Irritation H319 Warning
Causes serious eye

irritation.

Recommended Personal Protective Equipment (PPE):
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Protection Type Recommended Equipment
Specifications and Best
Practices

Eye and Face Protection
Chemical safety goggles and a

face shield

Goggles must be worn at all

times when handling the

chemical. A face shield should

be used in conjunction with

goggles when there is a risk of

splashing.

Hand Protection Chemically resistant gloves

Due to the presence of a

halogenated organic structure,

standard nitrile gloves may

offer insufficient protection. It is

highly recommended to use

gloves made of Viton® or Butyl

rubber for extended contact.

Double gloving can provide

additional protection. Always

inspect gloves for tears or

degradation before use.

Body Protection
Chemical-resistant lab coat or

apron

A fully buttoned lab coat

should be worn. For

procedures with a higher risk

of splashing, a chemical-

resistant apron over the lab

coat is recommended.

Respiratory Protection
Use in a certified chemical

fume hood

All handling of 2-Bromo-2-

cyano-N,N-dimethylacetamide

should be performed within a

properly functioning chemical

fume hood to avoid inhalation

of any dust or vapors.

Operational Plan for Safe Handling
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A systematic approach to handling this compound is crucial to minimize exposure and prevent

accidents.

2.1. Engineering Controls:

Primary Engineering Control: Always handle 2-Bromo-2-cyano-N,N-dimethylacetamide in

a certified chemical fume hood.

Ventilation: Ensure the laboratory has adequate general ventilation.

Safety Equipment: An operational eyewash station and safety shower must be readily

accessible in the immediate work area.

2.2. Handling Procedures:

Preparation:

Read and understand the Safety Data Sheet (SDS) before starting any work.

Ensure all necessary PPE is available and in good condition.

Designate a specific area within the fume hood for the handling of this compound. .

Weighing and Transfer:

Perform all weighing and transfers of the solid compound within the chemical fume hood.

Use a disposable weighing boat or line the balance with a protective film to prevent

contamination.

Handle the compound gently to avoid generating dust.

During the Experiment:

Keep all containers with the compound tightly sealed when not in use.

Clearly label all vessels containing the chemical.
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Avoid contact with incompatible materials such as strong bases, metals, oxidizing agents,

and acids.

After Handling:

Thoroughly decontaminate all equipment and the work surface.

Properly dispose of all contaminated waste as described in the disposal plan.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Proper segregation and disposal of waste are critical to prevent environmental contamination

and ensure regulatory compliance.

3.1. Waste Segregation:

Halogenated Organic Waste: All solutions and unused solid 2-Bromo-2-cyano-N,N-
dimethylacetamide must be collected in a designated, properly labeled "Halogenated

Organic Waste" container.

Contaminated Solid Waste: All disposable items that have come into contact with the

chemical, such as gloves, weighing boats, and paper towels, must be collected in a

separate, clearly labeled "Contaminated Solid Waste" container.

Aqueous Waste: Aqueous solutions containing this compound should also be treated as

hazardous and collected in a designated "Aqueous Hazardous Waste" container. Do not

pour down the drain.

3.2. Disposal Procedure:

Use only approved and compatible waste containers.

Keep waste containers tightly sealed except when adding waste.

Store waste containers in a designated, well-ventilated secondary containment area, away

from incompatible materials.
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Follow your institution's specific procedures for the collection and disposal of hazardous

chemical waste.

Emergency Procedures
4.1. Spills:

Small Spills (in a fume hood):

Ensure appropriate PPE is worn.

Contain the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial

sorbent pads).

Carefully scoop the absorbed material into a designated hazardous waste container.

Decontaminate the spill area with a suitable solvent (e.g., isopropanol or ethanol), followed

by soap and water. Collect all cleaning materials as hazardous waste.

Large Spills (or any spill outside a fume hood):

Evacuate the immediate area and alert others.

Contact your institution's Environmental Health and Safety (EHS) department immediately.

Prevent the spill from entering drains.

4.2. Exposures:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Experimental Protocols Referenced
The procedures outlined in this guide are based on established laboratory safety protocols for

handling hazardous chemicals, particularly halogenated organic compounds. Specific

experimental use of 2-Bromo-2-cyano-N,N-dimethylacetamide should be guided by a

detailed, risk-assessed protocol specific to the planned research.

Data Presentation
Physical and Chemical Properties:

Property Value

Molecular Formula C₅H₇BrN₂O[1][2]

Molecular Weight 191.03 g/mol [1][2]

pKa (Predicted) -0.65 ± 0.70[1]

Appearance Solid (specific color not consistently reported)

Solubility Data for a Structural Analog (2-Cyanoacetamide):

The following data for 2-cyanoacetamide can be used as a guide for selecting appropriate

solvents for cleaning and decontamination.
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Solvent Solubility

N,N-dimethylformamide (DMF) High

Acetone High

Water Moderate

Methanol Moderate

Ethanol Lower

Dichloromethane Very Low

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b098253#personal-protective-equipment-for-handling-
2-bromo-2-cyano-n-n-dimethylacetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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